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Compound of Interest

Compound Name: 3-Butoxy-2-methylpentane

Cat. No.: B14369567

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a summary of the known physicochemical properties of 3-Butoxy-2-
methylpentane. Despite a comprehensive literature search, no specific applications of 3-
Butoxy-2-methylpentane in extraction and separation processes have been documented.
However, given its structural similarity to other ether solvents commonly used in laboratories,
this document presents a generalized protocol for liquid-liquid extraction. This protocol is
intended to serve as a foundational methodology for researchers interested in exploring the
potential of 3-Butoxy-2-methylpentane as a novel extraction solvent.

Physicochemical Properties of 3-Butoxy-2-
methylpentane

Quantitative data for 3-Butoxy-2-methylpentane, as available from public chemical
databases, is summarized below. Ethers are a class of organic compounds recognized for their
utility as solvents in chemical processes due to their inertness and ability to dissolve a wide
range of organic compounds.[1] Their low boiling points and immiscibility with water make them
particularly suitable for extraction processes.[2][3]
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Property Value Source
Molecular Formula C10H220 PubChem[4]
Molecular Weight 158.28 g/mol PubChem[4]
IUPAC Name 3-butoxy-2-methylpentane PubChem[4]
CAS Number 90054-77-6 PubChem[4]
XLogP3-AA 3.6 PubChem|[4]
Hydrogen Bond Donor Count 0 PubChem[4]
Hydrogen Bond Acceptor

Count 1 PubCheml[4]
Rotatable Bond Count 6 PubChem[4]
Topological Polar Surface Area 9.2 A2 PubChem[4]

Potential Applications in Extraction and Separation

While no specific studies detailing the use of 3-Butoxy-2-methylpentane for extraction and
separation have been identified, its chemical nature as an ether suggests potential utility in
such applications. Ethers are effective solvents for a variety of organic compounds and are
often used in liquid-liquid extraction to separate components based on their differential
solubilities in an aqueous and an organic phase.[2][5][6] The butoxy and methylpentane
moieties of the target molecule suggest it would be a non-polar solvent, suitable for extracting
non-polar to moderately polar compounds from aqueous solutions.

Generalized Protocol for Liquid-Liquid Extraction

The following is a generalized protocol for a bench-scale liquid-liquid extraction using an
organic solvent like an ether. This protocol can be adapted for initial investigations into the
efficacy of 3-Butoxy-2-methylpentane as an extraction solvent.

Objective: To separate a target compound from an aqueous solution into an organic phase.

Materials:
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e Aqueous solution containing the target compound

o 3-Butoxy-2-methylpentane (or other ether solvent)

o Separatory funnel (appropriate size for the volumes used)
e Ring stand and clamp

o Beakers or flasks for collecting the separated layers

e Drying agent (e.g., anhydrous sodium sulfate)

o Rotary evaporator (for solvent removal)

Methodology:

e Preparation:

o Ensure the separatory funnel is clean, dry, and the stopcock is properly lubricated and
closed.

o Mount the separatory funnel securely in a ring stand.
o Measure the volume of the agueous solution containing the compound of interest.

o Extraction:

[e]

Pour the aqueous solution into the separatory funnel.
o Add an equal volume of 3-Butoxy-2-methylpentane to the separatory funnel.
o Stopper the funnel and gently invert it a few times to mix the layers.

o Venting: With the funnel inverted and the tip pointing away from you and others into a
fume hood, slowly open the stopcock to release any pressure buildup. Close the stopcock.

o Shake the funnel vigorously for 1-2 minutes to ensure thorough mixing and facilitate the
transfer of the solute from the aqueous to the organic layer. Periodically vent the funnel as
described above.
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o Place the separatory funnel back in the ring stand and allow the layers to separate
completely. The less dense layer will be on top.

e Separation:

o

Carefully remove the stopper.

[e]

Slowly open the stopcock to drain the lower (denser) layer into a clean beaker or flask.

o

Drain the layer until the interface between the two layers is just above the stopcock.

[¢]

Drain the upper (less dense) layer into a separate clean beaker or flask through the top
opening of the funnel to avoid contamination.

e Drying the Organic Layer:

o Add a small amount of a drying agent, such as anhydrous sodium sulfate, to the collected
organic layer to remove any residual water.

o Swirl the flask gently. If the drying agent clumps together, add more until some of it
remains free-flowing.

o Decant or filter the dried organic solution into a clean, pre-weighed round-bottom flask.
e Solvent Removal:
o Remove the organic solvent using a rotary evaporator to isolate the extracted compound.

o Once the solvent is removed, the flask can be re-weighed to determine the yield of the
extracted compound.

Experimental Workflow
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Caption: Workflow for a generic liquid-liquid extraction process.
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Signaling Pathways

There is no information available in the scientific literature regarding any signaling pathways
associated with 3-Butoxy-2-methylpentane.

Disclaimer

The provided protocol is a general guideline and has not been optimized for 3-Butoxy-2-
methylpentane. Researchers should conduct their own optimization and safety assessments
before using this compound in any experimental work. Always handle ethers in a well-ventilated
fume hood and take appropriate safety precautions due to their potential flammability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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